Setoglaucine

• CAS No.: 3521-06-0
• Product Name: Setoglaucine
• Molecular Formula: C23H24Cl2N2
• Molecular Weight: 399.4 g/mol
• IUPAC Name: [4-[(2-chlorophenyl)-[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride
• Standard InChI: InChI=1S/C23H24ClN2.ClH/c1-25(2)19-13-9-17(10-14-19)23(21-7-5-6-8-22(21)24)18-11-15-20(16-12-18)26(3)4;/h5-16H,1-4H3;1H/q+1;/p-1
• Standard InChIKey: GRPFBMKYXAYEJM-UHFFFAOYSA-M
• SMILES: CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3Cl.[Cl-]
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3Cl.[Cl-]
• Appearance: Solid powder
• Description: Setoglaucine is a basic dye used to stain DNA.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 29636-46-2 (nitrate)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: asic blue 1; C.I. 42025; setoglaucine; setoglaucine nitrate
• Reference: 1: Liu DX, Zhao MM. [Determination of Methcathinone in Urine by GC-MS]. Fa Yi Xue Za Zhi. 2017 Oct;33(5):506-508. doi: 10.3969/j.issn.1004-5619.2017.05.012. Epub 2017 Oct 25. Chinese. PubMed PMID: 29275556.; 2: Holzner S, Brenner S, Atanasov AG, Senfter D, Stadler S, Nguyen CH, Fristiohady A, Milovanovic D, Huttary N, Krieger S, Bago-Horvath Z, de Wever O, Tentes I, Özmen A, Jäger W, Dolznig H, Dirsch VM, Mader RM, Krenn L, Krupitza G. Intravasation of SW620 colon cancer cell spheroids through the blood endothelial barrier is inhibited by clinical drugs and flavonoids in vitro. Food Chem Toxicol. 2018 Jan;111:114-124. doi: 10.1016/j.fct.2017.11.015. Epub 2017 Nov 10. PubMed PMID: 29129665.; 3: Aydinoglu F, Ogulener N. The role of arachidonic acid/cyclooxygenase cascade, phosphodiesterase IV and Rho-kinase in H(2)S-induced relaxation in the mouse corpus cavernosum. Pharmacol Rep. 2017 Aug;69(4):610-615. doi: 10.1016/j.pharep.2017.02.018. Epub 2017 Feb 24. PubMed PMID: 28501682.; 4: Sykes BG, Van Steyn PM, Vignali JD, Winalski J, Lozier J, Bell WE, Turner JE. The Relationship between Estrogen and Nitric Oxide in the Prevention of Cardiac and Vascular Anomalies in the Developing Zebrafish (Danio Rerio). Brain Sci. 2016 Oct 26;6(4). pii: E51. PubMed PMID: 27792175; PubMed Central PMCID: PMC5187565.; 5: Craft RM, Haas AE, Wiley JL, Yu Z, Clowers BH. Gonadal hormone modulation of ∆(9)-tetrahydrocannabinol-induced antinociception and metabolism in female versus male rats. Pharmacol Biochem Behav. 2017 Jan;152:36-43. doi: 10.1016/j.pbb.2016.09.006. Epub 2016 Sep 24. PubMed PMID: 27670094; PubMed Central PMCID: PMC5195865.; 6: Hu G, Li X, Zhang S, Wang X. Association of rat thoracic aorta dilatation by astragaloside IV with the generation of endothelium-derived hyperpolarizing factors and nitric oxide, and the blockade of Ca(2+) channels. Biomed Rep. 2016 Jul;5(1):27-34. Epub 2016 May 18. PubMed PMID: 27347401; PubMed Central PMCID: PMC4907089.; 7: Luo Y, Yang X, Shi Q. The cytochrome P450 inhibitor SKF-525A disrupts autophagy in primary rat hepatocytes. Chem Biol Interact. 2016 Aug 5;255:55-62. doi: 10.1016/j.cbi.2016.03.007. Epub 2016 Mar 8. PubMed PMID: 26964495.; 8: Ma LL, Wu ZT, Wang L, Zhang XF, Wang J, Chen C, Ni X, Lin YF, Cao YY, Luan Y, Pan GY. Inhibition of hepatic cytochrome P450 enzymes and sodium/bile acid cotransporter exacerbates leflunomide-induced hepatotoxicity. Acta Pharmacol Sin. 2016 Mar;37(3):415-24. doi: 10.1038/aps.2015.157. Epub 2016 Jan 25. PubMed PMID: 26806301; PubMed Central PMCID: PMC4775851.; 9: Jendželovský R, Jendželovská Z, Hiľovská L, Kovaľ J, Mikeš J, Fedoročko P. Proadifen sensitizes resistant ovarian adenocarcinoma cells to cisplatin. Toxicol Lett. 2016 Jan 22;243:56-66. doi: 10.1016/j.toxlet.2015.12.002. Epub 2015 Dec 22. PubMed PMID: 26721606.; 10: Milenina LS, Krutetskaya ZI, Naumova AA, Butov SN, Krutetskaya NI, Antonov VG. [THE EFFECT OF EPOXYGENASE INHIBITORS ON Ca(2+)-RESPONSES INDUCED BY GLUTOXIM AND MOLIXAN IN MACROPHAGES]. Tsitologiia. 2015;57(7):518-25. Russian. PubMed PMID: 26591064.; 11: Garnett DJ. Caveolae as a target to quench autoinduction of the metastatic phenotype in lung cancer. J Cancer Res Clin Oncol. 2016 Mar;142(3):611-8. doi: 10.1007/s00432-015-2074-3. Epub 2015 Nov 16. PubMed PMID: 26573510; PubMed Central PMCID: PMC4751176.; 12: Bracht L, Caparroz-Assef SM, Bracht A, Bersani-Amado CA. Effect of the Combination of Ezetimibe and Simvastatin on Gluconeogenesis and Oxygen Consumption in the Rat Liver. Basic Clin Pharmacol Toxicol. 2016 Jun;118(6):415-20. doi: 10.1111/bcpt.12522. Epub 2015 Dec 28. PubMed PMID: 26552039.; 13: Hiľovská L, Jendželovský R, Jendželovská Z, Kovaľ J, Fedoročko P. Downregulation of BCRP and anti-apoptotic proteins by proadifen (SKF-525A) is responsible for the enhanced mitoxantrone accumulation and toxicity in mitoxantrone-resistant human promyelocytic leukemia cells. Int J Oncol. 2015 Oct;47(4):1572-84. doi: 10.3892/ijo.2015.3116. Epub 2015 Aug 6. PubMed PMID: 26252082.; 14: de Medeiros HC, Constantin J, Ishii-Iwamoto EL, Mingatto FE. Effect of fipronil on energy metabolism in the perfused rat liver. Toxicol Lett. 2015 Jul 2;236(1):34-42. doi: 10.1016/j.toxlet.2015.04.016. Epub 2015 May 2. PubMed PMID: 25943759.; 15: Machado NT, Maciel PM, Alustau MC, Queiroz TM, Furtado FF, Assis VL, Veras RC, Araújo IG, Athayde-Filho PF, Medeiros IA. Nitric oxide as a target for the hypotensive and vasorelaxing effects induced by (Z)-ethyl 12-nitrooxy-octadec-9-enoate in rats. Eur J Pharm Sci. 2014 Oct 1;62:317-25. doi: 10.1016/j.ejps.2014.06.012. Epub 2014 Jun 22. PubMed PMID: 24964291.; 16: Huang YC, Han YS. Determining anti-betanodavirus compounds through a GF-1 cell-based screening platform. Antiviral Res. 2014 May;105:47-53. doi: 10.1016/j.antiviral.2014.02.018. Epub 2014 Feb 28. PubMed PMID: 24583156.; 17: Iqbal J, Sun L, Cao J, Yuen T, Lu P, Bab I, Leu NA, Srinivasan S, Wagage S, Hunter CA, Nebert DW, Zaidi M, Avadhani NG. Smoke carcinogens cause bone loss through the aryl hydrocarbon receptor and induction of Cyp1 enzymes. Proc Natl Acad Sci U S A. 2013 Jul 2;110(27):11115-20. doi: 10.1073/pnas.1220919110. Epub 2013 Jun 17. PubMed PMID: 23776235; PubMed Central PMCID: PMC3704019.; 18: Shi Q, Greenhaw J, Salminen WF. Inhibition of cytochrome P450s enhances (+)-usnic acid cytotoxicity in primary cultured rat hepatocytes. J Appl Toxicol. 2014 Aug;34(8):835-40. doi: 10.1002/jat.2892. Epub 2013 May 20. PubMed PMID: 23686521.; 19: El-Sayed AA, Mohamed KM, Nasser AY, Button J, Holt DW. Simultaneous determination of tramadol, O-desmethyltramadol and N-desmethyltramadol in human urine by gas chromatography-mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2013 May 1;926:9-15. doi: 10.1016/j.jchromb.2013.02.019. Epub 2013 Feb 26. PubMed PMID: 23542669.; 20: Martinkova M, Kubickova B, Stiborova M. Effects of cytochrome P450 inhibitors on peroxidase activity. Neuro Endocrinol Lett. 2012;33 Suppl 3:33-40. PubMed PMID: 23353841.
• PubChem Compound: 107404
• Last Modified: Nov 11 2021